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Compound of Interest

Compound Name: Acetic acid;lanthanum(3+);hydrate

Cat. No.: B11817387

For researchers, scientists, and drug development professionals, a thorough understanding of
chemical compounds is paramount. This guide provides a detailed overview of Lanthanum
Acetate Hydrate, focusing on its core identifiers, properties, and relevant experimental

contexts.

Chemical Identifiers and Properties

Lanthanum acetate hydrate is a white crystalline solid.[1][2] It is a hydrated salt of the rare
earth element lanthanum.[3][4] The degree of hydration can vary, with common forms being the
sesquihydrate (1.5 water molecules) and other hydrated versions represented by the general
formula La(CH3sCOO)s-xH20.[1][2] This compound is moderately soluble in water.[1]

A comprehensive summary of its identifiers and key physicochemical properties is presented
below to facilitate easy reference and comparison.

Table 1: Chemical Identifiers for Lanthanum Acetate Hydrate
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Identifier

Value

CAS Number

100587-90-4[5]

25721-92-0[6]

PubChem CID 71311272[7][8]
13511[1][9]

19933532[4]

EC Number 213-034-8|5]

UNII G91Y2QLF3J[10]

MDL Number MFCD00150118[1][11][12]

Beilstein/Reaxys No.

3693604[1][12]

Table 2: Physicochemical Properties of Lanthanum Acetate Hydrate

Property

Value

Molecular Formula

CeH11LaO> (for the monohydrate)[4][11]

Molecular Weight

316.04 g/mol (anhydrous basis)[1][5][12]

334.05 g/mol [11]

Appearance

White crystalline powder[1]

Melting Point

110°CI6]

Water Solubility

16.88 g/100mL H20 (25°C)[4]

Density

1.64 g/cm3[6]

Synthesis and Experimental Protocols

The synthesis of lanthanum acetate hydrate typically involves solution-based methods. A

common and straightforward protocol is the reaction of lanthanum oxide (La=0s3) with acetic

acid.[2][3]
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Experimental Protocol: Synthesis of Lanthanum Acetate
Hydrate from Lanthanum Oxide

Objective: To synthesize lanthanum acetate hydrate by reacting lanthanum oxide with acetic
acid.

Materials:

Lanthanum oxide (Laz0s3)

e Acetic acid (CHsCOOH), 50% aqueous solution[2]

« Distilled water

o Beaker

o Magnetic stirrer and stir bar

e Heating plate

« Filtration apparatus (e.g., Biichner funnel, filter paper)
o Crystallizing dish

e Drying oven

Methodology:

 Dissolution: Suspend a known quantity of lanthanum oxide in distilled water in a beaker.
While stirring, slowly add a 50% aqueous solution of acetic acid.[2] The reaction is as
follows: La203 + 6CH3COOH - 2La(CH3COO)s + 3H20(2]

o Heating and Clarification: Gently heat the mixture to facilitate the dissolution of the
lanthanum oxide. Continue stirring until a clear solution is obtained.[3]

« Filtration: If any undissolved particles remain, filter the hot solution to remove them.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://en.wikipedia.org/wiki/Lanthanum_acetate
https://en.wikipedia.org/wiki/Lanthanum_acetate
https://en.wikipedia.org/wiki/Lanthanum_acetate
https://www.benchchem.com/product/b1139536
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11817387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Crystallization: Transfer the clear filtrate to a crystallizing dish. Allow the solution to cool
slowly to room temperature to induce crystallization. For controlled crystallization, the
solution can be concentrated by gentle heating before cooling.[3]

« |solation and Drying: Collect the formed crystals by filtration. Wash the crystals with a small
amount of cold distilled water to remove any residual acetic acid. Dry the crystals in an oven
at a low temperature (e.g., 65°C) to obtain the final lanthanum acetate hydrate product.[13]

To produce anhydrous lanthanum acetate, the dissolution can be carried out in an excess of
acetic acid and distilled water, followed by direct evaporation at 150°C.[14]

Mechanism of Action in Phosphate Binding

Lanthanum acetate, often administered in its carbonate form for medical use, is a potent
phosphate binder.[15] Its mechanism of action is crucial in the management of
hyperphosphatemia in patients with chronic kidney disease.

In the acidic environment of the upper gastrointestinal tract, lanthanum carbonate dissociates
to release lanthanum ions (La3*).[16][17] These ions have a high affinity for dietary phosphate
(PO437) and bind with it to form insoluble lanthanum phosphate (LaPOa).[17] This insoluble
complex is not absorbed by the gastrointestinal tract and is subsequently excreted in the feces.
[17] This process effectively reduces the absorption of dietary phosphate into the bloodstream,
thereby lowering serum phosphate levels.[17]

The key to its efficacy lies in the high affinity of lanthanum for phosphate and the insolubility of
the resulting lanthanum phosphate complex.[17]
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Mechanism of Lanthanum as a Phosphate Binder.

Analytical Methods

The characterization of lanthanum acetate hydrate involves several analytical techniques to

confirm its structure, purity, and thermal properties.

Experimental Workflow: Characterization of Lanthanum

Acetate Hydrate

This workflow outlines the key analytical techniques used to characterize synthesized

lanthanum acetate hydrate.
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Analytical Workflow for Lanthanum Acetate Hydrate.

o X-ray Diffraction (XRD): This technique is fundamental for confirming the crystalline nature of
the compound and identifying its specific phase.[3]

o Thermogravimetric Analysis (TGA): TGA is used to study the thermal decomposition of
lanthanum acetate hydrate. It can determine the temperature at which the compound loses
its water of hydration and subsequently decomposes.[13]

o Fourier-Transform Infrared Spectroscopy (FTIR): FTIR analysis helps in identifying the
functional groups present and provides information on the coordination of the acetate ions to
the lanthanum metal center.[13]

« Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES): ICP-OES is
employed to determine the purity of the lanthanum acetate and to quantify any trace metal
impurities.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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